Cas no 933687-10-6 (1,4-dimethyl-1H-imidazole-2-carboxylic acid)

• Product Name: 1,4-dimethyl-1H-imidazole-2-carboxylic acid
• CAS No: 933687-10-6
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 5095027
• Update Time: 2026-03-02

1,4-dimethyl-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxylic acid, 1,4-dimethyl-
• 1,4-dimethyl-1H-imidazole-2-carboxylic acid

• Inchi： 1S/C6H8N2O2/c1-4-3-8(2)5(7-4)6(9)10/h3H,1-2H3,(H,9,10)
• InChI Key： RSKKBASKDJIQHN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)N(C)C=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,4-dimethyl-1H-imidazole-2-carboxylic acid

1,4-Dimethyl-1H-Imidazole-2-Carboxylic Acid (CAS No: 933687-10-6)

The compound 1,4-dimethyl-1H-imidazole-2-carboxylic acid (CAS No: 933687-10-6) is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of the carboxylic acid group at the 2-position and methyl groups at the 1 and 4 positions introduces unique electronic and structural properties, making it a versatile building block for advanced materials and functional molecules.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and development. The carboxylic acid group in this compound plays a crucial role in forming hydrogen bonds, which is essential for its interaction with biological systems. This property has led to its exploration as a potential ligand in metalloenzyme inhibitors and as a component in peptide-based drugs. Researchers have also investigated its ability to act as a chelating agent, which could be valuable in treating metal poisoning or designing targeted drug delivery systems.

In the realm of materials science, 1,4-dimethyl-1H-imidazole-2-carboxylic acid has shown promise as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its ability to coordinate with metal ions through the imidazole ring and carboxylate group makes it an ideal candidate for constructing porous materials with high surface area and tunable pore sizes. These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 1,4-dimethyl-1H-imidazole-2-carboxylic acid typically involves multi-step organic reactions. One common approach is the condensation of aldehydes or ketones with ammonia or ammonium salts, followed by alkylation to introduce the methyl groups. The carboxylic acid group can be introduced through oxidation or direct synthesis methods. Researchers have optimized these processes to achieve high yields and purity levels, ensuring scalability for industrial applications.

Recent advancements in computational chemistry have provided deeper insight into the electronic structure and reactivity of imidazole derivatives like this compound. Density functional theory (DFT) calculations have revealed that the methyl groups at positions 1 and 4 significantly influence the electron distribution across the imidazole ring. This modulation of electronic properties enhances the compound's ability to participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions.

In conclusion, 1,4-dimethyl-1H-imidazole-2-carboxylic acid (CAS No: 933687-10-6) is a versatile compound with wide-ranging applications in drug discovery, materials science, and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions across multiple disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.